2-(2-Chlorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(2-chlorophenyl)-1-[4-(4-thiophen-3-yl-1,3-thiazol-2-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H18ClN3OS2/c20-16-4-2-1-3-14(16)11-18(24)22-6-8-23(9-7-22)19-21-17(13-26-19)15-5-10-25-12-15/h1-5,10,12-13H,6-9,11H2
• InChI Key: JMYCRQUXYYDDMN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC(=CS2)C3=CSC=C3)C(=O)CC4=CC=CC=C4Cl
• Molecular Formula: C19H18ClN3OS2
• Molecular Weight: 404.0 g/mol

Description

2-(2-Chlorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone is a chemical compound that has gained attention in the scientific community due to its potential application in various fields.

Scientific Research Applications

Chemical Structure and Reactivity Compounds with structures involving elements like chlorophenyl, thiophenyl, thiazolyl, and piperazinyl are often explored for their chemical reactivity and potential to form diverse derivatives. For instance, compounds exhibiting configurations similar to the N—O bond as an element of chirality demonstrate the capacity for structural twists and specific configurations, affecting their interaction with biological systems (Hartung et al., 2003).

Antibacterial and Antifungal Applications Azole-containing piperazine derivatives, akin to parts of the compound , have shown moderate to significant antibacterial and antifungal activities in vitro. This suggests that derivatives of the mentioned compound could potentially exhibit antimicrobial efficacy, which could be valuable in developing new treatments for infections (Gan et al., 2010).

Anticancer Potential Compounds bearing structural similarities, particularly those incorporating piperazine and thiazole moieties, have been investigated for their anticancer activities. Specifically, derivatives targeting breast cancer cells have demonstrated promising antiproliferative properties, suggesting that the compound may hold potential in cancer research (Yurttaş et al., 2014).

Synthetic Methodologies The electrochemical synthesis involving compounds with structural similarities to 2-(2-Chlorophenyl)-1-(4-(4-(thiophen-3-yl)thiazol-2-yl)piperazin-1-yl)ethanone highlights innovative approaches to creating new chemical entities. This opens pathways for developing novel compounds with potential applications across various fields, including drug development and materials science (Amani & Nematollahi, 2012).

Computational and Molecular Docking Studies Further insights into similar compounds have been gleaned through computational and molecular docking studies. These studies help understand the molecular interactions at play, paving the way for the design of molecules with targeted biological activities. Such approaches are crucial in drug discovery, where understanding the interaction between drug candidates and their targets can significantly influence the development of effective therapeutics (Shahana & Yardily, 2020).